Cas no 918896-29-4 (1,8-Diazaspiro[5.5]undecane-8-carboxylic acid,1-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester)

• Product Name: 1,8-Diazaspiro[5.5]undecane-8-carboxylic acid,1-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester
• CAS No: 918896-29-4
• MF: C₁₆H₂₅F₃N₂O₃
• MW: 350.37651515007
• CID: 768946
• PubChem ID: 73013476
• Update Time: 2025-04-19

1,8-Diazaspiro[5.5]undecane-8-carboxylic acid,1-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[5.5]undecane-8-carboxylic acid,1-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester
• 1-(2,2,2-trifluoroacetyl)-1,8-Diazaspiro[5.5]undecane-8-carboxylic acid 1,1-dimethylethyl ester
• 1,8-Diazaspiro[5.5]undecane-8-carboxylic acid,1-(2,2,2-trifluoroacetyl)-,1,1-dimethylethyl ester
• 918896-29-4
• 1,8-Diazaspiro[5.5]undecane-8-carboxylic acid, 1-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H25F3N2O3/c1-14(2,3)24-13(23)20-9-6-8-15(11-20)7-4-5-10-21(15)12(22)16(17,18)19/h4-11H2,1-3H3
• InChI Key： KTNXXSXGYXBTFN-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCCC21CN(C(=O)OC(C)(C)C)CCC2)=O)(F)F

Computed Properties

• Exact Mass: 350.18200
• Monoisotopic Mass: 350.18172715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85000
• LogP: 3.20670